BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of
Ethylcycloheptane: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylcycloheptane

Cat. No.: B14725347

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of ethylcycloheptane. The information is presented in a structured format to
facilitate easy access and comparison, making it a valuable resource for professionals in
research, science, and drug development.

Core Physicochemical Data

Ethylcycloheptane is a cycloalkane with the molecular formula CeHas. Its structural formula
consists of a seven-membered carbon ring with an attached ethyl group. The key
physicochemical properties of ethylcycloheptane are summarized in the table below.
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Property Value Source
Molecular Formula CoH1s PubChem
Molecular Weight 126.24 g/mol PubChem
Boiling Point 164.64 °C (437.79 K) Cheméo
Melting Point -118.71 °C (154.44 K) Cheméo
Density Data not readily available

Refractive Index Data not readily available

Solubility in Water Predicted LogP: 4.6 PubChem

Solubility in Organic Solvents

Expected to be soluble in

nonpolar organic solvents

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined

below. These protocols are standard laboratory procedures and can be adapted for specific

experimental setups.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic physical property.

Methodology: Distillation Method

o Apparatus Setup: Assemble a simple distillation apparatus. The setup should include a

distilling flask, a condenser, a receiving flask, a thermometer, and a heating source (e.g., a

heating mantle).

o Sample Preparation: Place a known volume of ethylcycloheptane into the distilling flask

along with a few boiling chips to ensure smooth boiling.

e Heating: Begin heating the distilling flask gently.
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o Temperature Reading: Position the thermometer bulb just below the side arm of the distilling
flask to accurately measure the temperature of the vapor that is in equilibrium with the boiling
liquid.

o Data Collection: Record the temperature at which a steady stream of distillate is collected in
the receiving flask. This temperature is the boiling point of the liquid.

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using
a pycnometer or a hydrometer.

Methodology: Using a Pycnometer

o Cleaning and Calibration: Thoroughly clean and dry a pycnometer of a known volume.
Determine the mass of the empty, dry pychometer.

o Sample Filling: Fill the pycnometer with ethylcycloheptane, ensuring there are no air
bubbles. The temperature of the sample should be controlled and recorded.

o Mass Measurement: Determine the mass of the pycnometer filled with the sample.

o Calculation: The density (p) is calculated using the following formula: p = (m2 - m1) /V
where:

o mu is the mass of the empty pycnometer.
o mz is the mass of the pycnometer filled with the sample.

o Vis the volume of the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is a characteristic property that can be used for identification and
purity assessment.

Methodology: Using an Abbe Refractometer
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» Calibration: Calibrate the Abbe refractometer using a standard sample with a known
refractive index (e.g., distilled water).

o Sample Application: Place a few drops of ethylcycloheptane onto the prism of the
refractometer.

o Measurement: Close the prism and allow the sample to spread evenly. Adjust the instrument
to bring the dividing line between the light and dark fields into sharp focus at the center of the
crosshairs.

o Reading: Read the refractive index value from the scale. The measurement should be
performed at a constant, recorded temperature, typically 20°C or 25°C.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Visual Method for Organic Solvents

o Sample Preparation: In a series of test tubes, add a small, known amount of
ethylcycloheptane (solute).

o Solvent Addition: To each test tube, add a specific volume of a different organic solvent (e.qg.,
ethanol, acetone, diethyl ether) in incremental amounts.

o Observation: After each addition of the solvent, agitate the mixture and observe if the
ethylcycloheptane dissolves completely.

o Solubility Classification: The solubility can be qualitatively classified as:

[e]

Soluble: If the solute dissolves completely.

o

Slightly soluble: If only a small portion of the solute dissolves.

[¢]

Insoluble: If the solute does not dissolve. For quantitative analysis, the mass of the solute
that dissolves in a specific volume of solvent to form a saturated solution is determined.
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Logical Workflow for Physicochemical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physicochemical properties of a liquid sample like ethylcycloheptane.
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Workflow for Physicochemical Property Determination
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Caption: Logical workflow for determining physicochemical properties.

Safety, Handling, and Storage
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As a flammable hydrocarbon, ethylcycloheptane should be handled with appropriate safety
precautions.

» Hazards: Flammable liquid and vapor. May cause skin and eye irritation.

e Precautions: Keep away from heat, sparks, and open flames. Use in a well-ventilated area.
Wear protective gloves, safety glasses, and a lab coat.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials.

This guide provides a foundational understanding of the physicochemical properties of
ethylcycloheptane. For more specific applications, further experimental validation is
recommended.

 To cite this document: BenchChem. [Physicochemical Properties of Ethylcycloheptane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14725347#physicochemical-properties-of-
ethylcycloheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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